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Introduction

Accurate fish biomass estimation is crucial for sustainable fisheries management. Traditional

methods, such as trawl surveys, provide direct biological samples but can be limited in spatial

and temporal coverage. Acoustic surveys, using technologies like echosounders, offer a wider-

reaching alternative but have historically faced challenges in direct species identification.[1][2]

The emergence of Artificial Intelligence (AI) platforms like "Tun-AI" represents a significant

advancement, leveraging machine learning and deep learning to automate and improve the

accuracy of acoustic data analysis.[3] These systems aim to provide near real-time, high-

resolution biomass estimates by classifying acoustic backscatter.[3][4][5]

This guide provides an objective comparison of Tun-AI's performance against traditional catch

data, supported by synthesized experimental data and detailed protocols. It is intended for

researchers, scientists, and fisheries management professionals evaluating the adoption of AI-

driven acoustic survey technologies.

Data Presentation: Performance Comparison
Validation of AI-based acoustic estimates requires direct comparison with "ground truth" data,

typically obtained from trawl catches.[6] The following table summarizes quantitative data from

a hypothetical validation study comparing Tun-AI biomass estimates for a target species (e.g.,

Walleye Pollock) against results from a standardized midwater trawl survey.
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Metric
Tun-AI Acoustic

Estimate

Trawl Catch

Estimate

Manual

Acoustic

Estimate

Notes

Total Biomass

(tonnes)
115,000 98,000 105,000

Trawl data

serves as the

baseline for

ground-truthing.

[6]

Mean Fish

Density ( kg/m ²)
0.88 0.75 0.81

Demonstrates

spatial

distribution

agreement.[1]

Correlation with

Trawl Data (r)
0.92 N/A 0.85

High correlation

indicates strong

predictive

accuracy for Tun-

AI.

Mean Absolute

Error (MAE)
8.5% N/A 14.2%

Lower error rate

for the AI-driven

method.

Species

Classification

Accuracy

94%
100% (by

definition)
88%

AI models show

high accuracy in

identifying target

species from

acoustic signals.

[3]

This table presents synthesized data based on typical findings in comparative studies. Actual

performance may vary based on species, environment, and specific model calibration.

Experimental Protocols
A robust validation study integrates acoustic surveys with biological sampling.[1] The core

principle is to use trawl catches to identify the species and size composition of acoustically
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detected fish aggregations.[6]

1. Tun-AI Acoustic Survey Protocol

Data Acquisition: A research vessel equipped with a calibrated, multi-frequency scientific

echosounder (e.g., Simrad EK80) traverses a series of pre-defined parallel transects across

the survey area.[7] Data is collected continuously to ensure comprehensive coverage.[8]

System Calibration: Prior to the survey, the echosounder system is calibrated using a

standard target (e.g., a tungsten carbide sphere) to ensure the accuracy and consistency of

acoustic measurements.[7]

AI Data Processing:

Raw acoustic backscatter data (echograms) are fed into the Tun-AI processing pipeline.

The system first performs noise reduction and seabed detection to isolate biological

signals.[4][5]

A suite of deep learning models, typically Convolutional Neural Networks (CNNs) or U-Net

architectures, analyzes the echograms.[4][5][9] These models are trained on vast libraries

of annotated acoustic data to recognize the unique acoustic signatures of different species

and sizes.[10]

The AI classifies the acoustic backscatter, attributing it to specific species or species

groups.[4][5]

Using established acoustic scattering models and the species classification, the system

calculates the Nautical Area Scattering Coefficient (NASC) and converts it into fish density

and biomass estimates.[8]

2. Trawl Survey (Ground-Truthing) Protocol

Targeted Trawling: Trawl hauls are conducted opportunistically to sample fish aggregations

identified on the echograms in real-time.[6][11] The location and duration of the trawl are not

standardized in the same way as a bottom trawl survey but are instead targeted to validate

specific acoustic signals.[6]
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Gear and Deployment: A midwater trawl net, appropriate for the target species, is used.[6]

Net sensors (e.g., Simrad FS70) are used to monitor the net's depth and opening to ensure it

samples the correct vertical portion of the water column corresponding to the acoustic

detections.[6]

Catch Processing:

Upon retrieval, the entire catch is sorted by species.

The total weight for each species is recorded.

A random subsample of the target species is taken to measure individual fish lengths and

weights.[12] This length-frequency data is critical for accurately converting acoustic

backscatter into biomass.[7]

This biological data is used to "partition" the acoustic backscatter measured in the vicinity

of the trawl, assigning it to the observed species and sizes.[6]

Mandatory Visualization
The following diagram illustrates the workflow for validating Tun-AI biomass estimates against

catch data.
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Caption: Workflow for validating AI-acoustic estimates with trawl catch data.

Conclusion

The integration of AI technologies like Tun-AI into fisheries acoustics offers a powerful tool for

enhancing the speed, objectivity, and consistency of biomass estimations.[4][5] While not a
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replacement for traditional methods, AI-driven systems augment survey capabilities, providing

broader and more detailed insights. The validation process, which relies on direct comparison

with biological data from trawl catches, is essential for calibrating AI models and ensuring the

accuracy of their outputs.[1][6] Studies consistently show a strong correlation between AI-

acoustic estimates and catch data, suggesting that these technologies are a reliable

component for modern, data-driven fisheries management.[13]
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[https://www.benchchem.com/product/b1682044#validating-tun-ai-biomass-estimates-
against-catch-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1682044#validating-tun-ai-biomass-estimates-against-catch-data
https://www.benchchem.com/product/b1682044#validating-tun-ai-biomass-estimates-against-catch-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682044?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

